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Compound of Interest

Compound Name: PI3K-IN-55

Cat. No.: B15541076 Get Quote

Essential Safety and Handling Guide for PI3K-IN-
55
FOR RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT PROFESSIONALS

This document provides crucial, immediate safety and logistical information for the handling

and disposal of PI3K-IN-55, a potent phosphoinositide 3-kinase (PI3K) inhibitor. Adherence to

these procedures is essential to ensure personal safety and maintain a secure laboratory

environment. As a potent, biologically active small molecule, PI3K-IN-55 should be treated as

potentially hazardous.

Personal Protective Equipment (PPE)
A comprehensive and multi-layered approach to Personal Protective Equipment (PPE) is

mandatory to minimize exposure risk when handling PI3K-IN-55. The following table

summarizes the recommended PPE for various laboratory activities.
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PPE Category Item Specifications and Use

Hand Protection Chemical-resistant gloves

Nitrile gloves are

recommended. Double-gloving

is advised. Gloves should be

changed immediately if

contaminated.

Eye Protection Safety glasses or goggles

Must include side shields to

protect against splashes.

Chemical splash goggles

provide a more complete seal

around the eyes and are

recommended when handling

the solid form or concentrated

solutions.

Face Protection Face shield

Should be worn in conjunction

with safety glasses or goggles,

particularly when there is a

significant risk of splashes or

sprays.

Body Protection Laboratory coat or gown

A dedicated lab coat,

preferably disposable or made

of a non-absorbent material, is

required. It should be fully

buttoned.
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Respiratory Protection Respirator

A NIOSH-approved N95 or

higher-rated respirator should

be used when handling the

powdered form of the

compound, especially during

weighing and aliquoting, to

prevent inhalation of fine

powders. All respiratory

protection must be part of a

comprehensive respiratory

protection program.

Operational Plan for Safe Handling
A systematic approach to handling PI3K-IN-55 is critical to minimize exposure risk.

Engineering Controls:

Ventilation: All work involving the weighing, aliquoting, and preparation of solutions of PI3K-
IN-55 must be conducted in a certified chemical fume hood or a powder containment hood to

minimize inhalation risk.

Designated Area: All work with PI3K-IN-55 should be performed in a designated and clearly

marked area within the laboratory to prevent cross-contamination.

Procedural Guidance:

Preparation: Before handling, ensure all necessary PPE is correctly donned. Prepare the

work area by laying down an absorbent, disposable bench protector.

Weighing: Use dedicated and calibrated equipment for weighing the solid compound.

Solution Preparation: When dissolving the compound, add the solvent slowly to the powder

to avoid splashing.

Hand Washing: Thoroughly wash hands with soap and water after handling the compound,

even if gloves were worn.
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Disposal Plan
Proper disposal of PI3K-IN-55 and all contaminated materials is crucial to prevent

environmental contamination and accidental exposure. All waste must be managed as

hazardous chemical waste.

Solid Waste:

Unused or expired PI3K-IN-55 powder should be collected in its original container or a

clearly labeled, sealed hazardous waste container.

All disposable items that have come into direct contact with the compound, such as weigh

boats, pipette tips, and contaminated gloves, must be collected in a designated, sealed

hazardous waste bag or container.[1]

Liquid Waste:

Solutions containing PI3K-IN-55 should be collected in a dedicated, leak-proof, and

chemically compatible hazardous waste container.[1]

The container must be clearly labeled with "Hazardous Waste," the full chemical name

"PI3K-IN-55," and the solvent(s) used.[1]

Do not mix with other solvent waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.[1]

Do not dispose of PI3K-IN-55 down the drain.[1]

Waste Pickup:

Store all waste containers in a designated satellite accumulation area within the laboratory.

Ensure containers are kept closed except when adding waste.

Contact your institution's EHS office to schedule a pickup for the hazardous waste.[1]

PI3K Signaling Pathway
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The diagram below illustrates a simplified representation of the PI3K/Akt signaling pathway,

which is a critical intracellular pathway involved in cell growth, proliferation, survival, and

metabolism. PI3K inhibitors like PI3K-IN-55 block this pathway, which is often overactive in

cancer.
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Caption: Simplified PI3K/Akt signaling pathway and the inhibitory action of PI3K-IN-55.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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